Cas no 57-00-1 (Creatine)

Creatine Properties

Names and Identifiers

• 2-(1-Methylguanidino)acetic acid
• CREATINE
• METHYL GLYCOCYAMINE
• ALPHA-METHYLGUANIDO]ACETIC ACID
• (A-METHYLGUANIDO)ACETIC ACID
• N-GUANYL-N-METHYLGLYCINE
• N-METHYL-N-GUANYLGLYCINE
• N-(Aminoiminomethyl)-N-methyl-glycine
• Creatine Anhydrous
• CREATINE(P) PrintBack
• Creatin
• CREATINE(P)
• cretine
• Kreatin
• Krebiozon
• N-AMIDINOSARCOSIN
• N-aminosarcosine
• N-Amidinosarcosine
• Methylglycocyamine
• Creatine, hydrate
• (alpha-Methylguanido)acetic acid
• Pyrolysate
• Glycine, N-(aminoiminomethyl)-N-methyl-
• Methylguanidoacetic acid
• N-carbamimidoyl-N-methylglycine
• Creatine (8CI)
• Phosphagen
• alpha-Methylguanidino acetic acid
• Creatine, anhydrous
• 2-(1-methylcarbamimidamido)acetic acid
• Cosmocair C 100
• N-(aminoiminomethyl)-N-
• +Expand

• MDL： MFCD00004282
• InChIKey： CVSVTCORWBXHQV-UHFFFAOYSA-N
• Inchi： 1S/C4H9N3O2/c1-7(4(5)6)2-3(8)9/h2H2,1H3,(H3,5,6)(H,8,9)
• SMILES： O([H])C(C([H])([H])N(/C(=N/[H])/N([H])[H])C([H])([H])[H])=O
• BRN： 907175

Computed Properties

• Exact Mass: 131.06900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 131.069
• Heavy Atom Count: 9
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 90.4
• Molecular Weight: 131.13

Experimental Properties

• LogP: -0.30370
• PSA: 90.41000
• Merck: 2568
• Refractive Index: 1.5700 (estimate)
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 242.43°C (rough estimate)
• Melting Point: 303°C(dec.)(lit.)
• Vapor Pressure: 7.9X10-4 mm Hg at 25 °C (est)
• Flash Point: 118.1°C
• Solubility: 13300mg/L (at 18 °C)
• Color/Form: Very light, yellow liquid
• pka: 2.63(at 25℃)
• λmax: 215(lit.)
• Density: 1.33

Creatine Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Creatine Customs Data

• HS CODE：2925290090
• Customs Data：

  China Customs Code:

  2925290090

  Overview:

  2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%